Cas no 1203396-93-3 (2-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethane-1-sulfonamide)

• Product Name: 2-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethane-1-sulfonamide
• CAS No: 1203396-93-3
• MF: C₁₉H₂₅NO₄S₂
• MW: 395.536103010178
• CID: 5776607
• Update Time: 2025-06-14

2-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]ethanesulfonamide
• 2-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethane-1-sulfonamide

• Inchi： 1S/C19H25NO4S2/c1-23-17-6-4-16(5-7-17)8-14-26(21,22)20-15-19(9-11-24-12-10-19)18-3-2-13-25-18/h2-7,13,20H,8-12,14-15H2,1H3
• InChI Key： YAZNRJBOEHMIAG-UHFFFAOYSA-N
• SMILES： C(S(NCC1(C2SC=CC=2)CCOCC1)(=O)=O)CC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethane-1-sulfonamide

Research Briefing on 2-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethane-1-sulfonamide (CAS: 1203396-93-3)

In recent years, the compound 2-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethane-1-sulfonamide (CAS: 1203396-93-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The unique structural features of this compound, including the thiophene and tetrahydropyran moieties, contribute to its distinctive pharmacological properties. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 2-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethane-1-sulfonamide involves a multi-step process that has been optimized in recent studies. Key steps include the coupling of 4-methoxyphenylethanesulfonyl chloride with the amine derivative of 4-(thiophen-2-yl)tetrahydropyran-4-ylmethanamine. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluations. The compound's structural characterization has been confirmed using techniques such as NMR spectroscopy and mass spectrometry, ensuring its identity and purity for subsequent studies.

Pharmacological studies have revealed that 2-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethane-1-sulfonamide exhibits potent activity as a modulator of specific enzyme targets. For instance, recent in vitro assays have demonstrated its inhibitory effects on certain kinases involved in inflammatory and oncogenic pathways. The compound's ability to selectively bind to these targets has been attributed to its unique sulfonamide and heterocyclic components, which facilitate interactions with key amino acid residues in the enzyme active sites. These findings suggest potential applications in the treatment of diseases such as cancer and autoimmune disorders.

In vivo studies have further supported the therapeutic potential of this compound. Animal models of inflammation and tumor growth have shown significant reductions in disease progression following treatment with 2-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethane-1-sulfonamide. Notably, the compound demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are critical for its development as a drug candidate. Additionally, preliminary toxicity studies indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

Despite these promising results, several challenges remain in the development of 2-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethane-1-sulfonamide as a therapeutic agent. Further optimization of its chemical structure may be necessary to enhance its potency and selectivity. Additionally, comprehensive preclinical and clinical studies are required to fully evaluate its efficacy and safety in humans. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to advance this compound through the drug development pipeline.

In conclusion, 2-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethane-1-sulfonamide (CAS: 1203396-93-3) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities highlight its potential as a therapeutic agent for various diseases. Continued research and development efforts will be crucial to unlock its full potential and bring it closer to clinical application.